Cas no 1147-97-3 (1H-Indole-3-methanamine,N,N-diethyl-5-nitro-)

• Product Name: 1H-Indole-3-methanamine,N,N-diethyl-5-nitro-
• CAS No: 1147-97-3
• MF: C₁₃H₁₇N₃O₂
• MW: 247.292982816696
• CID: 158089
• PubChem ID: 14374
• Update Time: 2025-04-19

1H-Indole-3-methanamine,N,N-diethyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-methanamine,N,N-diethyl-5-nitro-
• N,N-Diethyl-5-nitro-1H-indole-3-methanamine
• N-ethyl-N-[(5-nitro-1H-indol-3-yl)methyl]ethanamine
• INDOLE, 3-((DIETHYLAMINO)METHYL)-5-NITRO-
• BRN 0486245
• DTXSID40150836
• 3-((Diethylamino)methyl)-5-nitroindole
• 1147-97-3

• Inchi： 1S/C13H17N3O2/c1-3-15(4-2)9-10-8-14-13-6-5-11(16(17)18)7-12(10)13/h5-8,14H,3-4,9H2,1-2H3
• InChI Key： GXZBKAKDGAAGIW-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC2=C(C=1)C(=CN2)CN(CC)CC)=O

Computed Properties

• Exact Mass: 246.12438
• Monoisotopic Mass: 247.132077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.8
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.4

Experimental Properties

• Density: 1.216
• Boiling Point: 400.6°Cat760mmHg
• Flash Point: 196.1°C
• Refractive Index: 1.629
• PSA: 59.27